Cas no 14847-23-5 (1,2-Cyclohexadiene)

• Product Name: 1,2-Cyclohexadiene
• CAS No: 14847-23-5
• MF: C₆H₈
• MW: 80.127721786499
• CID: 96543
• PubChem ID: 34700
• Update Time: 2025-04-18

1,2-Cyclohexadiene Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexadiene
• cyclohexa-1,2-diene
• Q27117207
• 14847-23-5
• CHEBI:37612
• FT-0700731
• DTXSID50275105
• 4-cyclohexadiene

• Inchi： 1S/C6H8/c1-2-4-6-5-3-1/h1,5H,2,4,6H2
• InChI Key： NMGSDTSOSIPXTN-UHFFFAOYSA-N
• SMILES： C1CC=C=CC1

Computed Properties

• Exact Mass: 80.06264
• Monoisotopic Mass: 80.062600255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 70.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Allenes Cyclic allenes